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Compound of Interest

Compound Name: JNJ-47965567

Cat. No.: B15586329

For Immediate Use by Laboratory and Research Professionals

This document provides detailed procedural guidance for the safe and compliant disposal of
JNJ-47965567, also known as Aticaprant. Adherence to these protocols is critical for ensuring
personnel safety and environmental protection. INJ-47965567 is classified as an acute oral
toxicant, a skin irritant, and a serious eye irritant. Therefore, meticulous handling and disposal
are mandatory.

I. Hazard Profile and Safety Precautions

Before handling JNJ-47965567 for any purpose, including disposal, it is imperative to be
familiar with its hazard profile and to don the appropriate Personal Protective Equipment (PPE).

Hazard Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Skin Corrosion/Irritation (Category 2): Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation.

Required Personal Protective Equipment (PPE):
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e Gloves: Chemical-resistant gloves (e.g., nitrile) are required.
o Eye Protection: Safety goggles are mandatory to protect against splashes.
o Lab Coat: A lab coat must be worn to prevent skin contact.

» Respiratory Protection: Use in a well-ventilated area. If dust or aerosols may be generated, a
respirator is necessary.

Il. Step-by-Step Disposal Procedures

The following procedures are designed to provide a clear, step-by-step guide for the disposal of
JNJ-47965567 in various forms.

A. Disposal of Solid JNJ-47965567 Waste
e Segregation:

o Solid JNJ-47965567 waste, including unused or expired product, must be segregated
from other laboratory waste streams.

o It should be classified as a hazardous chemical waste.
e Containerization:

o Place solid INJ-47965567 waste in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container must be compatible with the chemical.

o The label should include the full chemical name ("JNJ-47965567" or "Aticaprant”), the
hazard pictograms (e.g., skull and crossbones, exclamation mark), and the date of
accumulation.

e Storage:

o Store the waste container in a designated satellite accumulation area that is secure and
away from incompatible materials.[1]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Keep the container closed except when adding waste.[1][2]

» Final Disposal:

o Arrange for pickup and disposal by your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.[3][4]

o Do not dispose of solid INJ-47965567 in the regular trash or down the drain.[2][4]
B. Disposal of Contaminated Labware and PPE
e Segregation:

o All labware (e.g., vials, pipette tips, beakers) and PPE (e.g., gloves, disposable lab coats)
that have come into contact with INJ-47965567 are considered hazardous waste.[5]

o These items must be segregated from non-hazardous lab trash.
» Containerization:

o Place contaminated items in a designated hazardous waste container, separate from liquid
waste.

o For sharps (e.g., needles, contaminated glass), use a designated sharps container that is
puncture-resistant and leak-proof.

o Decontamination of Reusable Labware:
o If labware is to be reused, it must be decontaminated.

o The first rinse of any container that held INJ-47965567 must be collected and disposed of
as hazardous liquid waste.[2] For highly toxic chemicals, the first three rinses should be
collected.[2]

» Final Disposal:

o Contaminated disposable items should be disposed of through your institution's hazardous
waste program.
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C. Disposal of INJ-47965567 Solutions
e Segregation:

o Agueous and solvent-based solutions containing JNJ-47965567 must be collected as
hazardous liquid waste.

o Do not mix with incompatible waste streams.
» Containerization:
o Use a sealable, chemical-resistant container for liquid waste.

o The container must be clearly labeled with the chemical name, concentration, and
appropriate hazard warnings.

o If the solution contains a flammable solvent, it must be stored in a flammable-liquids
cabinet.

» Neutralization (if applicable):

o Due to its classification as a skin and eye irritant, neutralization of acidic or basic solutions
may be necessary before disposal. However, without a specific protocol for INJ-
47965567, it is recommended to dispose of the waste without chemical treatment to avoid
unintended reactions.

» Final Disposal:
o Arrange for disposal through your institution's EHS department.

o Under no circumstances should solutions containing JNJ-47965567 be poured down the
sink.[2][4]

lll. Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to mitigate exposure and
environmental contamination.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Evacuate and Alert:

o Evacuate the immediate area of the spill.

o Alert colleagues and your laboratory supervisor.
e Control and Contain:

o If the spill is small and you are trained to handle it, wear appropriate PPE and contain the
spill using a chemical spill kit.

o For larger spills, or if you are unsure, contact your institution's EHS or emergency
response team.

e Cleanup:
o Absorb liquid spills with an inert absorbent material.

o For solid spills, carefully sweep or vacuum (with a HEPA filter) the material to avoid
generating dust.

o All cleanup materials must be placed in a sealed, labeled hazardous waste container for
disposal.

o Decontaminate:

o Decontaminate the spill area according to your laboratory's standard operating procedures
for hazardous materials.

IV. Data and Experimental Protocols

Currently, there are no publicly available experimental protocols specifically for the disposal of
JNJ-47965567. The procedures outlined above are based on its known hazards and general
best practices for laboratory chemical waste management.

Quantitative Data Summary
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Property Value Source
Oral Bioavailability 25% [6]
Elimination Half-life 30-40 hours [6]
Molar Mass 418.512 g-mol-1 [6]

V. Visual Guidance: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of INJ-

47965567.
JNJ-47965567 Disposal Workflow
@JNJ-M%SSG?\NE
/ Waste Type \
Solid Waste Liquid Waste Contaminated Labware & PPE
(Unused Product, Contaminated Solids) (Solutions, Rinsates) (Glassware, Gloves, etc.)
X i
\ Containerization J
y

Labeled, Sealed

Hazardous Waste Container Liguid Waste Container

Labeled, Sealed
Solid Waste Container
(or Sharps Container)

Labeled, Sealed

s

Final Disposal h

Arrange for Pickup by
Environmental Health & Safety (EHS)

or Licensed Waste Contractor

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://en.wikipedia.org/wiki/Aticaprant
https://en.wikipedia.org/wiki/Aticaprant
https://en.wikipedia.org/wiki/Aticaprant
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/product/b15586329?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586329?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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